Cas no 2490314-10-6 (rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one)
rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Z4617523109
- 2-Chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethanone
- rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one
- rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one
-
- MDL: MFCD32853233
- Inchi: 1S/C9H9ClO2/c10-5-8(11)6-4-7(6)9-2-1-3-12-9/h1-3,6-7H,4-5H2/t6-,7-/m1/s1
- InChI Key: MREVPCXLIWJCGJ-RNFRBKRXSA-N
- SMILES: ClCC([C@@H]1C[C@H]1C1=CC=CO1)=O
Computed Properties
- Exact Mass: 184.0291072 g/mol
- Monoisotopic Mass: 184.0291072 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 184.62
- XLogP3: 1.5
- Topological Polar Surface Area: 30.2
rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27122352-1g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 1g |
$1357.0 | 2023-09-11 | |
| Enamine | EN300-27122352-5g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 5g |
$3935.0 | 2023-09-11 | |
| Enamine | EN300-27122352-10g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 10g |
$5837.0 | 2023-09-11 | |
| Enamine | EN300-27122352-0.05g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 0.05g |
$315.0 | 2023-09-11 | |
| Enamine | EN300-27122352-0.1g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 0.1g |
$470.0 | 2023-09-11 | |
| Enamine | EN300-27122352-0.25g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 0.25g |
$672.0 | 2023-09-11 | |
| Enamine | EN300-27122352-0.5g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 0.5g |
$1058.0 | 2023-09-11 | |
| Enamine | EN300-27122352-1.0g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 1.0g |
$1357.0 | 2023-07-07 | |
| Enamine | EN300-27122352-2.5g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 2.5g |
$2660.0 | 2023-09-11 | |
| Enamine | EN300-27122352-5.0g |
rac-2-chloro-1-[(1R,2R)-2-(furan-2-yl)cyclopropyl]ethan-1-one |
2490314-10-6 | 95% | 5.0g |
$3935.0 | 2023-07-07 |
rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one
Professional Introduction to Rac-2-Chloro-1-(1R,2R)-2-(Furan-2-yl)cyclopropylethan-1-one (CAS No. 2490314-10-6)
Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one, identified by its CAS number 2490314-10-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chloro substituent and a cyclopropyl group in conjunction with a furan moiety makes it a promising candidate for further investigation.
The structural framework of Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one exhibits a high degree of complexity, which contributes to its versatile reactivity. The cyclopropyl ring, known for its strained three-membered structure, introduces a high degree of electronic and steric tunability. This characteristic is particularly valuable in medicinal chemistry, where such structural motifs are often employed to enhance binding affinity and selectivity.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The furan ring, being a part of this molecule, is a well-documented pharmacophore in various drug molecules. Its ability to engage in hydrogen bonding and π-stacking interactions makes it an attractive component in the design of bioactive compounds. Furthermore, the chiral center at the 1-position (1R,2R) adds another layer of complexity, allowing for the exploration of enantiomeric effects in drug design.
The chloro substituent on the molecule is another key feature that contributes to its potential pharmacological activity. Chloro groups are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate electronic properties and enhance metabolic stability. In Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one, the chloro group is positioned strategically to interact with biological targets, thereby influencing the compound's overall activity profile.
Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. The cyclopropyl group is known to impart unique physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for optimizing drug-like characteristics. Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one represents an excellent example of how these structural elements can be combined to create a multifunctional pharmacophore.
The synthesis of Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one involves multi-step organic transformations that require careful optimization to achieve high yields and enantioselectivity. The use of chiral auxiliaries or catalysts is often necessary to ensure the desired stereochemical outcome. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.
In the context of medicinal chemistry, Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one has shown promise as a lead compound for further derivatization. Its unique structural features make it suitable for exploring various biological targets, including enzymes and receptors involved in disease pathways. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its pharmacological properties to develop novel therapeutic agents.
The potential applications of this compound extend beyond traditional small-molecule drugs. It could also serve as a building block for larger biopolymers or be incorporated into drug delivery systems designed for targeted therapy. The versatility of its structural framework allows for numerous possibilities in terms of functionalization and application.
Ongoing research in this area aims to uncover new synthetic strategies and explore the full therapeutic potential of Rac-2-Chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the discovery and development of innovative treatments.
In conclusion, Rac-2-Chloro-1-(1R,2R)-2-(furan-2-ycyclopropylethan
2490314-10-6 (rac-2-chloro-1-(1R,2R)-2-(furan-2-yl)cyclopropylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)